Cas no 1806353-08-1 (3-Bromo-4-nitrophenylpropanal)

• Product Name: 3-Bromo-4-nitrophenylpropanal
• CAS No: 1806353-08-1
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4961936
• Update Time: 2025-06-12

3-Bromo-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitrophenylpropanal

• Inchi： 1S/C9H8BrNO3/c1-6(5-12)7-2-3-9(11(13)14)8(10)4-7/h2-6H,1H3
• InChI Key： KPHRAVPACFGEAJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-4-nitrophenylpropanal

Professional Introduction to 3-Bromo-4-nitrophenylpropanal (CAS No. 1806353-08-1)

3-Bromo-4-nitrophenylpropanal, a compound with the chemical formula C₉H₇BrNO₄, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 1806353-08-1, has garnered attention due to its versatile applications in the synthesis of complex molecules. The presence of both bromo and nitro functional groups makes it a valuable building block for further chemical modifications, enabling the creation of a wide array of derivatives with potential biological activities.

The compound's structure, featuring a phenyl ring substituted with a bromine atom at the third position and a nitro group at the fourth position, along with an aldehyde group at the terminal carbon of a propanal chain, provides a rich scaffold for synthetic chemists. This arrangement allows for selective reactions at multiple sites, making it an attractive candidate for exploring new synthetic pathways and developing novel chemical entities.

In recent years, there has been growing interest in leveraging such halogenated aromatic aldehydes for the development of pharmaceuticals and agrochemicals. The nitro group, in particular, is known for its ability to undergo reduction to an amine or diazotization followed by coupling reactions, which are pivotal steps in many drug synthesis processes. Additionally, the bromine atom can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, further expanding the synthetic utility of 3-Bromo-4-nitrophenylpropanal.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. For instance, researchers have utilized derivatives of 3-Bromo-4-nitrophenylpropanal to develop new antimicrobial agents. The nitro group has been shown to enhance binding affinity to bacterial enzymes, leading to increased efficacy against resistant strains. Furthermore, the aldehyde functionality allows for easy conjugation with amino acids or other biomolecules, facilitating the creation of peptidomimetics and other therapeutic agents.

Recent advancements in computational chemistry have also highlighted the potential of 3-Bromo-4-nitrophenylpropanal as a key intermediate in designing molecules with specific pharmacokinetic properties. By integrating molecular modeling techniques with traditional synthetic methodologies, scientists can predict how modifications to this compound will affect its biological activity and pharmacological profile. This approach has led to the discovery of novel compounds with improved solubility, bioavailability, and target specificity.

The pharmaceutical industry has been particularly interested in exploring derivatives of 3-Bromo-4-nitrophenylpropanal for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 3-Bromo-4-nitrophenylpropanal make it an ideal candidate for generating such inhibitors through strategic functionalization.

Another area where this compound has shown promise is in the development of materials for nanotechnology applications. The ability to precisely modify its structure allows chemists to create polymers or nanoparticles with tailored properties. These materials can be used in drug delivery systems, where controlled release mechanisms are essential for optimizing therapeutic outcomes. Additionally, derivatives of 3-Bromo-4-nitrophenylpropanal have been explored as components in organic electronics, contributing to advancements in flexible displays and solar cells.

The synthesis of 3-Bromo-4-nitrophenylpropanal itself is an intriguing challenge that has driven innovation in synthetic chemistry. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic systems have enabled more efficient routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have streamlined the introduction of both bromo and nitro groups onto aromatic scaffolds, reducing reaction times and minimizing byproduct formation.

The environmental impact of producing such compounds is also a critical consideration. Modern synthetic strategies emphasize green chemistry principles by reducing waste and hazardous byproducts. Researchers are increasingly employing solvent-free reactions or using biodegradable solvents to mitigate environmental concerns. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 3-Bromo-4-nitrophenylpropanal (CAS No. 1806353-08-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate for pharmaceutical synthesis, material science applications, and nanotechnology research. As our understanding of its properties continues to grow, so too will its applications in developing innovative solutions to complex challenges facing society today.